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Compound of Interest

Compound Name: BMT-090605 hydrochloride

Cat. No.: B12399175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMT-090605 hydrochloride is a potent and selective inhibitor of the Adaptor-Associated

Kinase 1 (AAK1), a serine/threonine kinase that plays a crucial role in clathrin-mediated

endocytosis (CME).[1][2][3][4] By phosphorylating the µ2 subunit (AP2M1) of the adaptor

protein 2 (AP-2) complex, AAK1 facilitates the internalization of various cellular cargo.[5]

Inhibition of AAK1 with BMT-090605 hydrochloride has shown therapeutic potential,

particularly in the context of neuropathic pain.[1][2][3][6] This document provides detailed

application notes and protocols for the preparation and use of BMT-090605 hydrochloride
solutions in dimethyl sulfoxide (DMSO) for in vitro research applications.

Physicochemical and Inhibitory Properties
BMT-090605 hydrochloride is a small molecule inhibitor with well-defined physicochemical

properties and a specific inhibitory profile. This information is critical for accurate stock solution

preparation and experimental design.
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Property Value Source

Molecular Formula C₂₁H₂₅ClN₄O₂ [3]

Molecular Weight 400.9 g/mol [3]

Appearance Solid powder

Solubility in DMSO ≥ 31.25 mg/mL [2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[3]

Storage (DMSO Solution)
-80°C for 6 months; -20°C for 1

month
[1][2]

Target Kinase IC₅₀ Source

AAK1 0.6 nM [1][2][3]

BIKE 45 nM [1][2][3]

GAK 60 nM [1][2][3]

AAK1 Signaling Pathway and Mechanism of Action
of BMT-090605
AAK1 is a key regulator of clathrin-mediated endocytosis. It is also involved in the WNT and

Notch signaling pathways. BMT-090605 exerts its effects by inhibiting the kinase activity of

AAK1, thereby preventing the phosphorylation of its downstream targets.
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AAK1 signaling in endocytosis and related pathways.

Experimental Protocols
Preparation of BMT-090605 Hydrochloride Stock
Solutions in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMT-090605
hydrochloride in DMSO.
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Materials:

BMT-090605 hydrochloride powder (MW: 400.9 g/mol )

Anhydrous or sterile dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh 4.009 mg of BMT-090605 hydrochloride powder and transfer it

to a sterile amber vial.

Solvent Addition: Add 1 mL of sterile DMSO to the vial containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming to 37°C or sonication for 5-10 minutes can aid dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes. Store aliquots at -20°C for up to 1 month or at -80°C for

up to 6 months. Avoid repeated freeze-thaw cycles.
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Stock Solution Preparation

Storage

Weigh 4.009 mg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. abmole.com [abmole.com]

4. medchemexpress.com [medchemexpress.com]

5. benchchem.com [benchchem.com]

6. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing BMT-090605 Hydrochloride Solutions in
DMSO: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399175#preparing-bmt-090605-hydrochloride-
solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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